Cas no 333986-41-7 (1-(4-fluorobenzenesulfonyl)piperazine hydrochloride)

• Product Name: 1-(4-fluorobenzenesulfonyl)piperazine hydrochloride
• CAS No: 333986-41-7
• MF: C₁₀H₁₄ClFN₂O₂S
• MW: 280.746763706207
• MDL: MFCD03164662
• CID: 917917
• PubChem ID: 17368314
• Update Time: 2025-06-08

1-(4-fluorobenzenesulfonyl)piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluoro-benzenesulfonyl)-piperazine hydrochloride
• 1-(4-fluorophenyl)sulfonylpiperazine,hydrochloride
• 1-(4-fluorobenzenesulfonyl)piperazine hydrochloride
• 1-(4-fluorophenyl)sulfonylpiperazine
• AGN-PC-01FVCN
• CTK8E0710
• hydrochloride
• KB-214736
• MolPort-001-530-173
• SureCN1180894
• SCHEMBL1180894
• 1-(4-fluorophenylsulfonyl)piperazine HCl
• SR-01000325119
• SR-01000325119-1
• 4-(4-fluoro-benzenesulfonyl)-piperazine hydrochloride salt
• 1-(4-fluorophenyl)sulfonylpiperazine;hydrochloride
• PFAJSDDCYAMDSA-UHFFFAOYSA-N
• 1-((4-Fluorophenyl)sulfonyl)piperazine hydrochloride
• AKOS022205066
• CS-0223137
• DTXSID90589531
• MFCD03164662
• 1-(4-Fluorobenzene-1-sulfonyl)piperazine--hydrogen chloride (1/1)
• 1-((4-Fluorophenyl)sulfonyl)piperazinehydrochloride
• 333986-41-7
• EN300-114038

• MDL： MFCD03164662
• Inchi： 1S/C10H13FN2O2S.ClH/c11-9-1-3-10(4-2-9)16(14,15)13-7-5-12-6-8-13;/h1-4,12H,5-8H2;1H
• InChI Key： PFAJSDDCYAMDSA-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC(=CC=1)F)(N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 280.04500
• Monoisotopic Mass: 280.0448547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 57.79000
• LogP: 2.56910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(4-fluorobenzenesulfonyl)piperazine hydrochloride

Recent Advances in the Study of 1-(4-Fluorobenzenesulfonyl)piperazine Hydrochloride (CAS: 333986-41-7)

1-(4-Fluorobenzenesulfonyl)piperazine hydrochloride (CAS: 333986-41-7) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutic agents. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in treating various diseases.

The compound has garnered attention due to its structural features, which include a fluorobenzenesulfonyl group and a piperazine moiety. These functional groups are known to contribute to the compound's bioactivity, particularly in interactions with biological targets such as enzymes and receptors. Recent publications have explored its role in the inhibition of specific enzymes involved in inflammatory pathways, suggesting potential applications in anti-inflammatory and immunomodulatory therapies.

One of the most notable advancements in the study of 1-(4-fluorobenzenesulfonyl)piperazine hydrochloride is its application in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the compound's ability to serve as a building block for kinase inhibitors has been demonstrated in several preclinical studies. Researchers have reported improved yield and purity in the synthesis of these inhibitors, which could streamline the development of new anticancer drugs.

In addition to its role in kinase inhibition, recent investigations have explored the compound's potential in central nervous system (CNS) disorders. Preliminary data suggest that derivatives of 1-(4-fluorobenzenesulfonyl)piperazine hydrochloride may exhibit affinity for neurotransmitter receptors, making them candidates for the treatment of neurological and psychiatric conditions. However, further studies are needed to validate these findings and assess the compound's safety and efficacy in vivo.

Another area of interest is the compound's pharmacokinetic properties. Recent pharmacokinetic studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are crucial for understanding how the compound behaves in biological systems and for optimizing its formulation for therapeutic use. Early results indicate favorable bioavailability and metabolic stability, which are promising for its development as a drug candidate.

Despite these promising findings, challenges remain in the development of 1-(4-fluorobenzenesulfonyl)piperazine hydrochloride-based therapies. Issues such as solubility, toxicity, and scalability of synthesis need to be addressed to advance the compound from the laboratory to clinical trials. Collaborative efforts between academia and industry are essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 1-(4-fluorobenzenesulfonyl)piperazine hydrochloride (CAS: 333986-41-7) represents a versatile and promising compound in medicinal chemistry. Its applications in kinase inhibition, CNS disorders, and other therapeutic areas highlight its broad potential. Continued research and development efforts will be critical to translating these findings into clinically viable treatments. This briefing underscores the importance of ongoing studies to fully elucidate the compound's mechanisms of action and therapeutic benefits.